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Compound of Interest

Compound Name: 2-Ethylaniline

Cat. No.: B167055 Get Quote

An in-depth technical guide to the molecular structure and isomerism of 2-ethylaniline,

prepared for researchers, scientists, and drug development professionals.

Abstract
2-Ethylaniline (o-aminoethylbenzene) is an aromatic amine that serves as a critical

intermediate in the synthesis of various high-value products, including pharmaceuticals, dyes,

and pesticides.[1][2][3] A thorough understanding of its molecular structure, isomerism, and

physicochemical properties is paramount for its effective utilization in research and

development. This guide provides a detailed examination of the structural characteristics of 2-
ethylaniline, explores its constitutional isomers, and presents key quantitative data in a

structured format. Furthermore, it outlines detailed experimental protocols for its synthesis and

characterization, supplemented by workflow diagrams to facilitate comprehension and

replication.

Molecular Structure of 2-Ethylaniline
2-Ethylaniline is a monosubstituted aniline derivative. The core of the molecule is a benzene

ring, to which an amino group (-NH₂) and an ethyl group (-CH₂CH₃) are attached at adjacent

carbon atoms (positions 1 and 2, or the ortho position).[1] This specific arrangement dictates its

chemical reactivity and physical properties.

Chemical Formula: C₈H₁₁N[4][5][6]
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Molecular Weight: 121.18 g/mol [4][5]

IUPAC Name: 2-Ethylaniline[7]

CAS Number: 578-54-1[4]

SMILES: CCc1ccccc1N[7]

InChI Key: MLPVBIWIRCKMJV-UHFFFAOYSA-N[7][8]

The presence of the electron-donating amino group activates the aromatic ring, making it

susceptible to electrophilic substitution reactions, primarily at the para and remaining ortho

positions.[9] The ethyl group, also an activating group, further influences the molecule's steric

and electronic properties.

Isomerism
2-Ethylaniline shares its molecular formula, C₈H₁₁N, with several constitutional isomers.

These isomers have the same atoms but differ in their connectivity, leading to distinct physical

and chemical properties. The primary isomers include other ethylanilines and dimethylanilines.

[7]

Positional Isomers of Ethylaniline
These isomers differ in the position of the ethyl group on the aniline ring.

3-Ethylaniline (m-ethylaniline): The ethyl group is at the meta position relative to the amino

group.[7][10]

4-Ethylaniline (p-ethylaniline): The ethyl group is at the para position relative to the amino

group.[2][7]

Functional Isomers of Ethylaniline
These isomers have different functional groups or arrangements.

N-Ethylaniline: The ethyl group is attached to the nitrogen atom of the amino group, not the

benzene ring.[7][11]
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Dimethylanilines: Two methyl groups are present instead of one ethyl group (e.g., 2,3-

dimethylaniline, 2,4-dimethylaniline, N,N-dimethylaniline, etc.).[7]
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Constitutional Isomers of C₈H₁₁N

C₈H₁₁N
Molecular Formula

Ethylaniline Isomers Dimethylaniline Isomers

2-Ethylaniline
(ortho)

3-Ethylaniline
(meta)

4-Ethylaniline
(para) N-Ethylaniline 2,3-Dimethylaniline 2,4-Dimethylaniline N,N-Dimethylaniline ... and others
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General Synthesis Workflow for 2-Ethylaniline

Start: 2-Ethylnitrobenzene

Reduction Reaction
(e.g., Catalytic Hydrogenation or Fe/HCl)

Reaction Workup
(Filtration / Neutralization)

Liquid-Liquid Extraction
with Organic Solvent

Drying of Organic Layer
(e.g., with Na₂SO₄)

Purification
(Distillation or Chromatography)

Final Product:
High-Purity 2-Ethylaniline
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Analytical Workflow for 2-Ethylaniline

Crude Product from Synthesis

Purity Check (TLC)

Purification Required
(e.g., Column Chromatography)

 Impure

Product is Sufficiently Pure

 Pure

 Re-analyze

Structural Confirmation

¹H and ¹³C NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Verified 2-Ethylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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